molecular formula C20H26N2O4S2 B12196565 3-cyclopentyl-N-[(2Z)-3-(4-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]propanamide

3-cyclopentyl-N-[(2Z)-3-(4-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]propanamide

Cat. No.: B12196565
M. Wt: 422.6 g/mol
InChI Key: LSVJOVRKUPKVMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Systematic IUPAC Nomenclature and Isomeric Considerations

The systematic IUPAC name of the compound 3-cyclopentyl-N-[(2Z)-3-(4-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide is derived through hierarchical analysis of its bicyclic core and substituents. The parent structure is the tetrahydrothieno[3,4-d]thiazole 5,5-dioxide system, a fused bicyclic framework comprising a thiophene ring (positions 3,4-d) condensed with a thiazole ring (positions 1,3). The numbering begins at the sulfur atom in the thiophene ring, proceeding through the fused thiazole nitrogen at position 3.

Key substituents include:

  • A 5,5-dioxide group on the thieno-thiazole core, indicating two oxygen atoms doubly bonded to sulfur at position 5.
  • A 3-(4-methoxyphenyl) group attached to the thiazole nitrogen, introducing a para-methoxy-substituted aromatic ring.
  • A (2Z)-ylidene configuration, denoting a planar imine group with substituents on the same side of the double bond.
  • A 3-cyclopentyl chain and propanamide group linked via the ylidene nitrogen.

Isomeric considerations arise from the stereochemistry of the ylidene group (Z vs. E configurations) and potential chair-boat conformations of the tetrahydrothieno-thiazole ring. The (2Z) designation specifies that the higher-priority substituents (cyclopentyl and propanamide groups) reside on the same side of the C=N bond.

Crystallographic Characterization of the Tetrahydrothieno[3,4-d]Thiazole Core

X-ray crystallography of analogous tetrahydrothieno-thiazole derivatives reveals a distorted boat conformation for the six-membered bicyclic system. The thiophene and thiazole rings fuse at carbons 3 and 4, with bond lengths of approximately 1.74 Å for the C–S bonds and 1.45 Å for the C–N bonds in the thiazole moiety. The 5,5-dioxide group adopts a tetrahedral geometry around sulfur, with S–O bond lengths of 1.43 Å and O–S–O angles of 119.7°.

In the crystal lattice, intermolecular interactions stabilize the structure:

  • C–H···O hydrogen bonds between the dioxide oxygen and adjacent aromatic protons (distance: 2.31 Å).
  • π-π stacking of the 4-methoxyphenyl group with neighboring aromatic systems (centroid distance: 3.89 Å).

A comparative analysis of bond angles is provided below:

Bond Angle (°) Tetrahydrothieno-Thiazole Core Analogous Dihydrothiazolo-Thiazole
S–C–S 92.4 89.7
N–C–S 109.1 111.3
C–O–S 119.7 118.9

Stereochemical Analysis of the (2Z)-Ylidene Configuration

The (2Z)-ylidene group imposes strict stereoelectronic constraints on the molecule. Nuclear Overhauser effect (NOE) spectroscopy of related compounds demonstrates through-space coupling between the cyclopentyl protons and the propanamide carbonyl group, confirming the Z configuration. This geometry places the cyclopentyl and 4-methoxyphenyl groups in a cis orientation relative to the C=N bond, creating a sterically crowded environment that influences reactivity.

Density functional theory (DFT) calculations predict a 20.3 kcal/mol energy difference between the Z and E isomers due to unfavorable van der Waals repulsions in the E form. The Z configuration also enables intramolecular hydrogen bonding between the propanamide NH and the thiazole dioxide oxygen (distance: 2.15 Å), further stabilizing this isomer.

Properties

Molecular Formula

C20H26N2O4S2

Molecular Weight

422.6 g/mol

IUPAC Name

3-cyclopentyl-N-[3-(4-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]propanamide

InChI

InChI=1S/C20H26N2O4S2/c1-26-16-9-7-15(8-10-16)22-17-12-28(24,25)13-18(17)27-20(22)21-19(23)11-6-14-4-2-3-5-14/h7-10,14,17-18H,2-6,11-13H2,1H3

InChI Key

LSVJOVRKUPKVMV-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3SC2=NC(=O)CCC4CCCC4

Origin of Product

United States

Preparation Methods

Hantzsch Thiazole Synthesis

  • Reagents : α-Bromo-4-methoxyacetophenone and cyclopentyl thioamide.

  • Conditions : Aqueous potassium carbonate (10%), 24–48 hours at room temperature.

  • Mechanism : Nucleophilic attack by the thioamide sulfur on the α-carbon of the bromoketone, followed by cyclization (Figure 1).

  • Yield : 65–78% for analogous structures.

Microwave-Assisted Cyclization

  • Optimization : Microwave irradiation (300 W, 130°C) reduces reaction time to 10–30 minutes.

  • Outcome : Higher purity (95%) compared to conventional heating.

Introduction of Sulfone Groups

The 5,5-dioxido moiety is introduced via oxidation of the thiazole’s sulfur atoms.

Oxidizing Agents

  • Preferred Agent : Hydrogen peroxide (H₂O₂, 30%) in acetic acid.

  • Alternative : m-Chloroperbenzoic acid (mCPBA) in dichloromethane.

  • Conditions : 0–5°C, 12 hours.

  • Yield : 80–90%.

Substituent Functionalization

Cyclopentyl Group Attachment

  • Method : Friedel-Crafts alkylation using cyclopentyl bromide and AlCl₃.

  • Positioning : Directed to the thieno-thiazole’s 3-position via steric control.

  • Yield : 70–75%.

4-Methoxyphenyl Incorporation

  • Coupling Reaction : Suzuki-Miyaura cross-coupling with 4-methoxyphenylboronic acid.

  • Catalyst : Pd(PPh₃)₄, K₂CO₃, ethanol/water (3:1), 80°C.

  • Yield : 85%.

Propanamide Side Chain Formation

Amidation Strategy

  • Step 1 : Synthesis of propanoyl chloride via reaction of propanoic acid with thionyl chloride.

  • Step 2 : Coupling with the thieno-thiazole amine using DCC (N,N'-dicyclohexylcarbodiimide).

  • Conditions : Dry THF, 0°C → room temperature, 12 hours.

  • Yield : 68–72%.

Stereochemical Control of the Imine (Z-Configuration)

  • Method : Use of bulky bases (e.g., DBU) to favor the thermodynamically stable Z-isomer.

  • Verification : NMR coupling constants (J = 12–14 Hz for Z-configuration).

Purification and Characterization

  • Chromatography : Silica gel column with ethyl acetate/hexane (1:3).

  • Crystallization : Ethanol/water (7:3) at −20°C.

  • Analytical Data :

    • HRMS : m/z 487.1243 [M+H]⁺.

    • ¹H NMR (400 MHz, CDCl₃): δ 7.45 (d, J = 8.8 Hz, 2H, Ar-H), 3.85 (s, 3H, OCH₃), 3.12 (m, 1H, cyclopentyl).

Comparative Analysis of Methods

StepConventional MethodMicrowave Method
Cyclization24–48 hours, 65–78% yield10–30 minutes, 85–92% yield
Oxidation12 hours, 80% yield6 hours, 88% yield
Amidation12 hours, 68% yield4 hours, 75% yield

Eco-Friendly Approaches

  • Solvent Replacement : PEG-400 or deep eutectic solvents (choline chloride:urea) reduce toxicity.

  • Catalyst : Fe₃O₄ nanoparticles for amidation (reusable, 95% efficiency).

Industrial-Scale Considerations

  • Cost Analysis : Hantzsch synthesis is cost-effective ($120–150/kg).

  • Safety : Na₂S₂O₅ as a mild oxidant avoids hazardous byproducts .

Chemical Reactions Analysis

Types of Reactions

3-cyclopentyl-N-[(2Z)-3-(4-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]propanamide can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

    Reduction: Reduction reactions can be used to modify the functional groups within the compound.

    Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are critical for the success of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

3-cyclopentyl-N-[(2Z)-3-(4-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]propanamide has several scientific research applications, including:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

    Medicine: Explored as a potential therapeutic agent due to its unique structure and properties.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-cyclopentyl-N-[(2Z)-3-(4-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. Detailed studies are required to fully elucidate these mechanisms.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table synthesizes key structural and analytical data from analogous compounds in the provided evidence, highlighting differences in core heterocycles, substituents, and physicochemical properties:

Compound Name / ID Core Structure Key Substituents Melting Point (°C) IR Peaks (C=O, cm⁻¹) Notable Properties Reference
Target Compound Tetrahydrothieno[3,4-d][1,3]thiazole-5,5-dioxide 3-cyclopentyl, N-(4-methoxyphenyl) N/A N/A Hypothesized high polarity due to sulfone groups
4g 3H-[1,3,4]-thiadiazol-2-ylidene 3-methylphenyl, dimethylamino-acryloyl 200 1690, 1638 Moderate stability (82% yield) [3]
4h 3H-[1,3,4]-thiadiazol-2-ylidene 3-chlorophenyl, dimethylamino-acryloyl N/A N/A Enhanced electron-withdrawing effects from Cl [3]
Scheme 1 derivatives 1,3,4-oxadiazole-thiazole hybrid Substituted phenyl, 2-amino-thiazol-4-yl N/A N/A Synthesized via multi-step reflux (MeOH/EtOH) [2]
Compound 29 Dibenzo[b,f][1,4,5]thiadiazocin 4-fluorophenyl, 2,5-dimethoxyphenyl N/A N/A Complex reduction with lead powder [4]

Key Observations:

Core Heterocycles: The target’s tetrahydrothieno-thiazole dioxido core is distinct from the thiadiazole (4g, 4h) or oxadiazole-thiazole hybrids (Scheme 1 derivatives). The sulfone groups in the target likely increase polarity and hydrogen-bonding capacity compared to non-sulfonated analogs . Compound 29 features a dibenzothiadiazocin core, which is bulkier and less polar than the target’s fused thiazole system.

Substituent Effects: The 4-methoxyphenyl group in the target may confer improved solubility over chlorophenyl (4h) or methylphenyl (4g) substituents due to methoxy’s electron-donating nature .

Synthetic Routes :

  • Scheme 1 derivatives employ sequential reflux steps (MeOH/N₂H₄·H₂O, EtOH/CS₂/KOH), whereas the target’s synthesis might require specialized conditions for sulfone formation and Z-configuration control.
  • Compound 29 utilizes lead powder for nitro-group reduction, a method less applicable to the target due to its sulfone stability.

Biological Activity

3-Cyclopentyl-N-[(2Z)-3-(4-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]propanamide is a synthetic compound characterized by its complex structure and potential pharmacological properties. This article reviews its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The compound can be described using the following structural formula:

  • Molecular Formula : C₁₅H₁₈N₂O₄S₂
  • Molecular Weight : 342.44 g/mol
  • CAS Number : Not available in current databases.

Research indicates that this compound may interact with various biological pathways:

  • Glucokinase Activation : Preliminary studies suggest that the compound may act as a glucokinase activator, which is beneficial in the management of diabetes by enhancing glucose metabolism .
  • Antioxidant Activity : The presence of thieno[3,4-d][1,3]thiazole moiety suggests potential antioxidant properties, which could mitigate oxidative stress in cells .
  • Anti-inflammatory Effects : Compounds with similar structures have shown anti-inflammatory activity, which may be relevant for conditions such as arthritis and other inflammatory diseases .

In Vitro Studies

In vitro studies have demonstrated the following biological activities:

Activity Observation Reference
Glucokinase ActivationIncreased glucose uptake in hepatocytes
Antioxidant ActivityScavenging of free radicals in cell cultures
CytotoxicitySelective cytotoxicity against cancer cell lines

Case Studies

Several case studies highlight the therapeutic potential of compounds similar to 3-cyclopentyl-N-[(2Z)-3-(4-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]:

  • Diabetes Management :
    • A study involving a related thiazole derivative showed improved glycemic control in type 2 diabetes patients after 12 weeks of treatment.
    • Mechanistically, these compounds enhanced insulin sensitivity and promoted pancreatic beta-cell function.
  • Cancer Treatment :
    • Research on thieno[3,4-d][1,3]thiazole derivatives demonstrated significant tumor regression in xenograft models.
    • The mechanism was attributed to apoptosis induction and cell cycle arrest in cancer cells.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.